Nornicotine

Description

Nornicotine is an alkaloid found in various plants, most notably in the Nicotiana genus, which includes the tobacco plant . It is chemically similar to nicotine, but lacks a methyl group . Nornicotine can be a precursor to N-nitrosonornicotine, a carcinogen formed during tobacco curing and processing, and can also be created when nornicotine reacts with saliva . Nornicotine has high affinity for alpha-6 and alpha-7 subunits of nAChRs and inhibits DAT in the striatum via nAChR, in addition to releasing dopamine in rats .

Nornicotine, also known as (+-)-nornicotine or DL-norcitine, falls under the category of pyrrolidinylpyridines . Its molecular formula is C9H12N2, with a molecular weight of 148.205 . It is also a metabolite of nicotine . Nornicotine stimulates dopamine release from the nucleus accumbens through a nicotinic receptor-mediated mechanism, which supports the idea that it contributes to tobacco dependence . Research once explored nornicotine as a smoking cessation aid, but its development has been discontinued .

Other compounds with similar structures and functions include nicotine, from which nornicotine is derived, and other pyridine alkaloids . Nicotine, like nornicotine, binds to nicotinic acetylcholine receptors, influencing various neurological processes . Additionally, nornicotine is related to anatabine, another tobacco alkaloid, though anatabine features a different ring structure .

• CAS No.: 5746-86-1
• Product Name: Nornicotine
• Molecular Formula: C9H12N2
• Molecular Weight: 148.20 g/mol
• IUPAC Name: 3-pyrrolidin-2-ylpyridine
• Standard InChI: InChI=1S/C9H12N2/c1-3-8(7-10-5-1)9-4-2-6-11-9/h1,3,5,7,9,11H,2,4,6H2
• Standard InChIKey: MYKUKUCHPMASKF-UHFFFAOYSA-N
• SMILES: C1CC(NC1)C2=CN=CC=C2
• Canonical SMILES: C1CC(NC1)C2=CN=CC=C2
• Synonyms: 3-(2-pyrrolidinyl)pyridine; nornicotine; nornicotine tartrate, (S)-(R-(R*,R*))-isomer; nornicotine, (R)-isomer; nornicotine, (S)-isome
• Reference: Wynder, E.L., et al., Tobacco and Tobacco Smoke, Studies in Experimental Carcinogenesis Academic Press, Inc., New York, 377 (1968); Kool, J., et al., J. Med. Chem., 49, 3287 (2006)
• PubChem Compound: 412
• Last Modified: Aug 15 2023